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A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of high-performance engineering plastics, Poly(1,4-phenylene ether-ether-
sulfone), a member of the polyethersulfone (PESU/PES) family, stands out for its exceptional
thermal stability, mechanical strength, and chemical resistance.[1][2] This guide provides an
objective cost-performance analysis of PEES, comparing it with other leading high-performance
thermoplastics: Polysulfone (PSU), Polyphenylsulfone (PPSU), and Polyetheretherketone
(PEEK). The selection of an appropriate polymer is critical in research and pharmaceutical
applications where materials must withstand harsh sterilization cycles, aggressive chemical
environments, and demanding physical stresses.[1][3]

Performance Comparison: Key Properties

The performance of these polymers is dictated by their chemical structure. PEES, like other
sulfone-based plastics, is an amorphous thermoplastic known for its high-temperature
resistance and rigidity.[1][4] The addition of ether linkages provides some flexibility, enhancing
its processability compared to more rigid polymers.[5][6] PEEK, a semi-crystalline polymer,
generally offers superior mechanical performance and a higher service temperature,
positioning it at the premium end of the spectrum.[7][8]
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Data Presentation: Quantitative Comparison

The following tables summarize the key mechanical, thermal, and electrical properties of PEES
and its alternatives. Data is compiled from various sources to provide a comprehensive

overview.

Table 1: Mechanical Properties

PEES Test
Property PSU PPSU PEEK
(PESUV) Standard
Tensile
ASTM D638
Strength 84 - 87[9] 70 - 80 70 - 80 90 - 110
1 1SO 527
(MPa)
Flexural
Modulus 2.6[9] 25-27 24-26 35-40 ASTM D790
(GPa)
Flexural
Strength 120 - 130[9] 100 - 110 110 - 120 140 - 170 ASTM D790
(MPa)
Notched Izod ASTM D256 /
60 - 91[9] 50-70 300 - 700 80-120
Impact (J/m) ISO 180

| Hardness (Rockwell M) | 88[9] | 69 - 80 | 80 - 90 | 99 - 105 | ASTM D785 |

Table 2: Thermal & Electrical Properties
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PEES Test
Property PSU PPSU PEEK
(PESU) Standard
Heat
Deflection 200 - 205[4] 150 - 160
174 207 . ASTM D648
Temp. (°C) [9] (unfilled)
at 1.82 MPa
Glass
Transition 220 - 230[2]
185-190 220 143 DSC
Temp. (Tg, [10]
OC)
Max.
Continuous
) 180 - 190[6] 160 180 250[8]
Service
Temp. (°C)
Dielectric
Strength 15 - 16[9] 15-17 14 - 16 18 -20 ASTM D149
(kV/mm)

| Density (g/cm?) | 1.37[10][11] | 1.24 | 1.29 | 1.30 - 1.32 | ASTM D792 |

Cost-Performance Analysis

While PEEK demonstrates superior strength and a significantly higher maximum service
temperature, its cost can be a limiting factor in many applications.[7][12] The family of sulfone
polymers offers a more cost-effective solution with a tiered performance profile.

o PEEK: The highest cost and performance option, chosen for the most demanding
applications where temperatures exceed 200°C and high mechanical strength is paramount.

[8]

o PPSU: Offers the best chemical resistance and impact strength among the sulfones and can
withstand repeated steam sterilization cycles, making it ideal for medical devices.[3][6] Its
cost is the highest among the sulfones.[5]
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e PEES (PESU): Strikes a balance between the performance of PPSU and the cost-
effectiveness of PSU.[6][13] It offers better heat resistance than PSU and is more easily
processed than PPSU, making it a versatile choice for a wide range of applications, including
filtration membranes and electrical components.[4][6]

e PSU: The most cost-effective of the sulfone polymers, it provides good all-around
performance and is suitable for general-purpose applications that do not require the
enhanced thermal or chemical resistance of PEES or PPSU.[5][13]

Ultimately, PEES represents a compelling option for applications requiring performance beyond
that of PSU but where the premium cost of PPSU or PEEK is not justified.

Experimental Protocols & Methodologies

The data presented in this guide is derived from standardized testing procedures. Below are
detailed methodologies for the key experiments used to characterize these polymers.

Mechanical Properties Testing

Mechanical testing evaluates the strength, flexibility, and toughness of a polymer.[14][15] These
tests are typically performed under controlled temperature and humidity conditions.

o Tensile Strength (ASTM D638 / ISO 527): This test measures the force required to pull a
specimen to its breaking point.

o Specimen Preparation: Dog-bone shaped specimens are injection molded or machined to
standard dimensions.

o Procedure: The specimen is mounted in the grips of a universal testing machine. It is then
pulled apart at a constant rate of speed until it fractures.

o Data Acquired: The test yields the ultimate tensile strength, elongation at break, and
tensile modulus.[16]

o Flexural Strength (ASTM D790): This test measures a material's resistance to bending.

o Specimen Preparation: Rectangular bar specimens are prepared.
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o Procedure: The specimen is placed on two supports, and a load is applied to the center (3-
point bending). The load is increased until the specimen breaks or reaches a specified
strain.

o Data Acquired: Flexural strength and flexural modulus are calculated from the load-
deflection curve.

Thermal Analysis

Thermal analysis techniques are used to study the effect of temperature on a polymer's
properties.[17]

 Differential Scanning Calorimetry (DSC): DSC is used to determine thermal transitions like
the glass transition temperature (Tg).[18][19]

o Procedure: A small sample of the polymer is placed in an aluminum pan and heated at a
constant rate in a DSC instrument. An empty reference pan is heated simultaneously.

o Measurement: The instrument measures the difference in heat flow required to raise the
temperature of the sample and the reference.

o Data Acquired: A step change in the heat flow curve indicates the glass transition
temperature (Tg).[10]

o Thermogravimetric Analysis (TGA): TGA measures changes in a material's mass as a
function of temperature, indicating its thermal stability and decomposition temperature.[18]
[19]

o Procedure: A sample is placed on a precision balance within a furnace. The temperature is
increased at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

o Data Acquired: A plot of mass versus temperature shows the temperatures at which the
material degrades.

Chemical Resistance Testing

o ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to Chemical
Reagents: This standard provides a framework for assessing the chemical compatibility of

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://ctherm.com/resources/webinars/fundamentals-of-polymers-thermal-characterization-tga-dsc-thermal-conductivity-sta-and-dma-techniques/
https://www.scribd.com/doc/171201871/Dsc
https://prism.tus.ie/thermal-analysis-2/
https://polymers.netzsch.com/Materials/Details/42
https://www.scribd.com/doc/171201871/Dsc
https://prism.tus.ie/thermal-analysis-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

polymers.[20]

(¢]

Specimen Preparation: Standardized test specimens are prepared and their initial weight,
dimensions, and mechanical properties are measured.[21]

o Chemical Exposure: Specimens are fully immersed in the test chemical for a specified
duration and at a controlled temperature.[22]

o Post-Exposure Evaluation: After exposure, the specimens are removed, cleaned, and re-
measured. Changes in weight, dimensions, appearance (e.g., discoloration, cracking), and
mechanical properties (like tensile strength) are recorded.[21][23]

o Analysis: The degree of chemical resistance is determined by comparing the pre- and
post-exposure properties.[22]

Visualizations: Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of complex
processes.

Click to download full resolution via product page

Caption: Synthesis workflow for Polyethersulfone (PEES).
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Caption: Workflow for comparative polymer performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PES Polymer Mechanic|Electric|Physical|Thermal|Properties [engineercalculator.com]
e 2. ud-machine.com [ud-machine.com]

¢ 3. genesismedicalplastics.com [genesismedicalplastics.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15890294/docs?utm_src=pdf-body-img#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/product/b15890294?utm_src=pdf-custom-synthesis#bc-rfq
https://engineercalculator.com/polymer-plastic-properties-and-overview/pes-polymer-plastic-various-properties-and-overview/
https://ud-machine.com/blog/what-is-polyethersulfone/
https://www.genesismedicalplastics.com/what-difference-between-psu-and-ppsu/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

4. PES (polyethersulfone) Plastic Material: Properties & Uses - Tuntun Plastic
[tuntunplastic.com]

5. The Three Polysulfone Brothers: PSU, PPSU, And PES [honyplastic.com]
6. PSU vs PES vs PPSU - Tuntun Plastic [tuntunplastic.com]
7. PEEK vs PPS: Key Differences in High-Performance Plastics [peekchina.com]

8. PEEK vs PPS: Performance Comparison Between PEEK and PPS Polymers
[dongxtechnology.com]

9. Polyethersulfone (PES) :: MakeltFrom.com [makeitfrom.com]
10. PES: Polyethersulfone - NETZSCH Polymers [polymers.netzsch.com]
11. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [chemicalbook.com]

12. Price Analysis of PEEK Plastics: Exploring the Cost of High Performance Polymers -
Knowledge [bainaisichem.com]

13. juyuans.com [juyuans.com]

14. contractlaboratory.com [contractlaboratory.com]

15. stablemicrosystems.com [stablemicrosystems.com]
16. testextextile.com [testextextile.com]

17. Fundamentals of Polymers Thermal Characterization: TGA, DSC, Thermal Conductivity,
STA, and DMA Techniques — C-Therm Technologies Ltd. [ctherm.com]

18. scribd.com [scribd.com]

19. prism.tus.ie [prism.tus.ie]

20. infinitalab.com [infinitalab.com]

21. coirubber.com [coirubber.com]

22. Chemical Compatibility ASTM D543 [intertek.com]
23. e2techtextiles.com [e2techtextiles.com]

To cite this document: BenchChem. [Cost-Performance Analysis of Poly(1,4-phenylene
ether-ether-sulfone) (PEES)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890294/docs#cost-performance-analysis-of-poly-
1-4-phenylene-ether-ether-sulfone-pees]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.tuntunplastic.com/product/pes-material.html
https://www.tuntunplastic.com/product/pes-material.html
https://www.honyplastic.com/news/the-three-polysulfone-brothers-psu-ppsu-and-pes-309603.html
https://www.tuntunplastic.com/news/psu-vs-pes-vs-ppsu.html
https://www.peekchina.com/blog/peek-vs-pps.html
https://www.dongxtechnology.com/news/performance-comparison-between-peek-and-pps-polymers.html
https://www.dongxtechnology.com/news/performance-comparison-between-peek-and-pps-polymers.html
https://www.makeitfrom.com/material-properties/Polyethersulfone-PES
https://polymers.netzsch.com/Materials/Details/42
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7181953.htm
http://www.bainaisichem.com/info/price-analysis-of-peek-plastics-exploring-the-95417827.html
http://www.bainaisichem.com/info/price-analysis-of-peek-plastics-exploring-the-95417827.html
https://juyuans.com/polysulfone-vs-polyethersulfone-in-depth-comparison-of-sulfone-based-engineering-plastics/
https://contractlaboratory.com/a-laboratory-guide-to-polymer-material-performance-testing/
https://www.stablemicrosystems.com/applications/polymers/
https://www.testextextile.com/testing-standards-for-mechanical-properties-of-common-organic-polymer-materials/
https://ctherm.com/resources/webinars/fundamentals-of-polymers-thermal-characterization-tga-dsc-thermal-conductivity-sta-and-dma-techniques/
https://ctherm.com/resources/webinars/fundamentals-of-polymers-thermal-characterization-tga-dsc-thermal-conductivity-sta-and-dma-techniques/
https://www.scribd.com/doc/171201871/Dsc
https://prism.tus.ie/thermal-analysis-2/
https://infinitalab.com/astm/chemical-compatibility-astm-d543/
https://coirubber.com/astm/astm-d543-plastic-chemical-resistance/
https://www.intertek.com/polymers-plastics/testlopedia/chemical-compatibility-astm-d543/
https://www.e2techtextiles.com/chemical-resistance/
https://www.benchchem.com/product/b15890294/docs#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/product/b15890294/docs#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/product/b15890294/docs#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/product/b15890294/docs#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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